Cas no 1866465-14-6 (2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid)

• Product Name: 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid
• CAS No: 1866465-14-6
• MF: C₇H₆F₂O₃S
• MW: 208.182548046112
• CID: 5707181
• PubChem ID: 130587875
• Update Time: 2025-10-31

2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid
• 2,2-Difluoro-2-(5-methoxythiophen-2-yl)aceticacid
• EN300-1138242
• 1866465-14-6
• 2-Thiopheneacetic acid, α,α-difluoro-5-methoxy-

• Inchi： 1S/C7H6F2O3S/c1-12-5-3-2-4(13-5)7(8,9)6(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： HIVIUBWVMBHDFD-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C(=O)O)(F)F)OC

Computed Properties

• Exact Mass: 208.00057155g/mol
• Monoisotopic Mass: 208.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±42.0 °C(Predicted)
• pka: 1.02±0.10(Predicted)

Additional information on 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid

Introduction to 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic Acid (CAS No. 1866465-14-6)

2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1866465-14-6, belongs to a class of molecules that incorporate both fluorine and thiophene moieties, which are known to enhance metabolic stability and binding affinity in drug candidates. The presence of a carboxylic acid group at the terminal position further extends its utility in synthetic chemistry and medicinal applications.

The structural motif of 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid consists of a central acetic acid backbone substituted with a difluoromethyl group and a 5-methoxythiophene ring. This arrangement not only imparts electronic richness to the molecule but also opens up possibilities for diverse interactions with biological targets. The fluorine atoms, in particular, are strategically positioned to modulate lipophilicity and reduce susceptibility to enzymatic degradation, making this compound an attractive scaffold for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 5-methoxythiophen-2-yl group can engage in π-stacking interactions with aromatic residues in protein targets, while the carboxylic acid moiety can form hydrogen bonds with polar pockets. These interactions are critical for achieving high-affinity binding, which is a key requirement for any successful therapeutic agent.

One of the most compelling aspects of 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid is its potential as a building block for more complex molecules. Its rigid heterocyclic core provides a stable platform for further functionalization, allowing chemists to explore novel pharmacophores. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in inflammatory pathways. The fluorinated acetic acid derivative has shown promise in preclinical studies as a modulator of cyclooxygenase (COX) activity, which is relevant for developing anti-inflammatory therapies.

The synthesis of 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed to construct the desired framework. The introduction of fluorine atoms at the 2-position of the acetyl group is particularly critical, as it influences both electronic properties and steric hindrance around the active site of potential targets.

In vitro studies have begun to elucidate the biological profile of CAS No. 1866465-14-6. Initial assays suggest that this compound exhibits moderate activity against certain bacterial strains, possibly through interference with essential metabolic pathways. Additionally, its interaction with mammalian cell lines has revealed anti-proliferative effects in some contexts, indicating potential utility in oncology research. These findings underscore the importance of exploring structurally diverse compounds like this one for discovering novel therapeutic agents.

The integration of machine learning models into drug discovery pipelines has accelerated the process of identifying promising candidates from large chemical libraries. Predictive models trained on datasets containing similar scaffolds have been used to forecast the bioactivity of 2,2-Difluoro-2-(5-methoxythiophen-2-yl)acetic acid, highlighting its potential as a lead compound. Such computational approaches not only save time but also provide insights into structural modifications that could enhance potency and selectivity.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring derivatives of this compound could reveal new mechanisms of action or expand its therapeutic applications. The combination of experimental validation and computational modeling will be essential in unraveling the full potential of this molecule.

In conclusion, CAS No. 1866465-14-6, or (CAS No: 1866465–14–6) as it is sometimes referred to in scientific literature, represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at addressing unmet medical needs.